Cas no 1095823-35-0 (Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate
• CAS No: 1095823-35-0
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 2853452
• Update Time: 2025-05-20

Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-((((BENZYLOXY)CARBONYL)AMINO)METHYL)THIAZOLE-5-CARBOXYLATE
• Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate

• Inchi： 1S/C15H16N2O4S/c1-2-20-14(18)12-8-16-13(22-12)9-17-15(19)21-10-11-6-4-3-5-7-11/h3-8H,2,9-10H2,1H3,(H,17,19)
• InChI Key： NDFBFVOSNXGTTQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 375
• XLogP3: 2.6
• Topological Polar Surface Area: 106

Additional information on Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate

Introduction to Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate (CAS No. 1095823-35-0)

Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate (CAS No. 1095823-35-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, an amino group, and an ester functional group. These structural elements contribute to its potential as a building block for the synthesis of more complex molecules and as a candidate for drug development.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. It is known for its ability to enhance the pharmacological properties of compounds, such as improving their solubility, stability, and bioavailability. The presence of the benzyloxy carbonyl group in the structure of Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate provides additional functional versatility, making it suitable for various chemical modifications and reactions.

In recent years, there has been increasing interest in the development of thiazole-containing compounds due to their diverse biological activities. For instance, thiazoles have been shown to exhibit antimicrobial, antifungal, and anticancer properties. The specific structure of Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate makes it particularly interesting for researchers exploring new therapeutic agents. The combination of the thiazole ring and the amino group can enhance the compound's ability to interact with biological targets, such as enzymes and receptors.

The ester functional group in Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate is another key feature that contributes to its utility in medicinal chemistry. Ester groups are often used in prodrug strategies to improve the pharmacokinetic properties of drugs. Prodrugs are biologically inactive derivatives that are converted into their active forms through metabolic processes in the body. This approach can enhance drug absorption, reduce toxicity, and improve therapeutic efficacy.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry reported that thiazole-containing compounds showed promising activity against multidrug-resistant bacteria. Another study in the European Journal of Medicinal Chemistry demonstrated that thiazoles could be effective inhibitors of cancer cell growth by targeting specific signaling pathways.

In addition to its potential as a therapeutic agent, Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate is also valuable as an intermediate in organic synthesis. Its reactivity and functional groups make it a useful starting material for the preparation of more complex molecules with diverse biological activities. Researchers can leverage its structural features to design and synthesize novel compounds with tailored properties for specific applications.

The synthesis of Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection/deprotection strategies. Advanced synthetic methods and catalysts have been developed to optimize these processes, making it easier for researchers to access this compound on a laboratory scale.

The physical and chemical properties of Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the compound's structure and help ensure its purity and quality for use in research applications.

In conclusion, Ethyl 2-((((benzyloxy)carbonyl)amino)methyl)thiazole-5-carboxylate (CAS No. 1095823-35-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable building block for the synthesis of more complex molecules and a candidate for drug development. Ongoing research continues to explore its biological activities and synthetic applications, further highlighting its importance in the field.